Pharmacuetical Impurity Standards
  • 2,4-Dichlorobenzyl alcohol
    2,4-Dichlorobenzyl alcohol
    • Cat. No.:
    • B132187
    • CAS No.:
    • 1777-82-8
    • Molecular Formula:
    • C7H6Cl2O
    • Molecular Weight:
    • 177.02 g/mol
    Description
    2,4-dichlorobenzyl alcohol is a member of the class of benzyl alcohols that is benzyl alcohol in which the hydrogens at positions 2 and 4 are replaced by chlorines. It has a role as an antiseptic drug. It is a m...
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  • 2-Pyridinecarboxamide
    2-Pyridinecarboxamide
    • Cat. No.:
    • B142947
    • CAS No.:
    • 1452-77-3
    • Molecular Formula:
    • C6H6N2O
    • Molecular Weight:
    • 122.12 g/mol
    Description
    Picolinamide is a pyridinecarboxamide that is the monocarboxylic acid amide derivative of picolinic acid. It is functionally related to a picolinic acid.
    degradation product of diquat...
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  • Phenyl acetate
    Phenyl acetate
    • Cat. No.:
    • B143977
    • CAS No.:
    • 122-79-2
    • Molecular Formula:
    • C8H8O2
      C8H8O2
      CH3COOC6H5
    • Molecular Weight:
    • 136.15 g/mol
    Description
    Phenol acetate appears as a clear colorless liquid with a sweetish solvent odor. Difficult to ignite. Used as a laboratory reagent and in the production of some organic chemicals.
    Phenyl acetate is an acetate...
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  • alpha-Estradiol
    alpha-Estradiol
    • Cat. No.:
    • B195180
    • CAS No.:
    • 57-91-0
    • Molecular Formula:
    • C18H24O2
    • Molecular Weight:
    • 272.4 g/mol
    Description
    17alpha-estradiol is an estradiol that is estra-1,3,5(10)-triene substituted by hydroxy groups at positions 3 and 17 (the 17alpha stereoisomer). It has a role as a geroprotector and an estrogen. It is a 17alpha-...
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  • Creosote
    Creosote
    • Cat. No.:
    • B1164894
    • CAS No.:
    • 8001-58-9
    • Molecular Formula:
    • C7H8O2
    • Molecular Weight:
    • 124.14 g/mol
    Description
    O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28 °C (82.4 °F), but may remain liquid for a long time even at a much lower temperature. Slightly...
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  • Esomeprazole
    Esomeprazole
    • Cat. No.:
    • B1671258
    • CAS No.:
    • 119141-88-7
    • Molecular Formula:
    • C17H19N3O3S
    • Molecular Weight:
    • 345.4 g/mol
    Description
    Esomeprazole is a 5-methoxy-2-{[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]sulfinyl}-1H-benzimidazole that has S configuration at the sulfur atom. An inhibitor of gastric acid secretion, it is used (generally as...
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  • Tofacitinib
    Tofacitinib
    • Cat. No.:
    • B1680491
    • CAS No.:
    • 1259404-17-5
    • Molecular Formula:
    • C16H20N6O
    • Molecular Weight:
    • 312.37 g/mol
    Description
    Tofacitinib is an orally available inhibitor of Janus kinases (JAK), with immunomodulatory and anti-inflammatory activities. Upon administration, tofacitinib binds to JAK and prevents the activation of the JAK-s...
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  • Vinburnine
    Vinburnine
    • Cat. No.:
    • B1683052
    • CAS No.:
    • 4880-88-0
    • Molecular Formula:
    • C19H22N2O
    • Molecular Weight:
    • 294.4 g/mol
    Description
    Eburnamonine is an alkaloid.
    Vinburnine has been reported in Rauvolfia serpentina, Aspidosperma quebracho-blanco, and other organisms with data available.
    VINBURNINE is a small molecule drug with a maximum...
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  • Iguratimod
    Iguratimod
    • Cat. No.:
    • B1684580
    • CAS No.:
    • 123663-49-0
    • Molecular Formula:
    • C17H14N2O6S
    • Molecular Weight:
    • 374.4 g/mol
    Description
    Iguratimod is an organic molecular entity.
    Iguratimod is under investigation in Rheumatoid Arthritis.
    IGURATIMOD is a small molecule drug with a maximum clinical trial phase of III (across all indications)...
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  • Saccharin
    Saccharin
    • Cat. No.:
    • B15558761
    • CAS No.:
    • 128-44-9; 81-07-2
    • Molecular Formula:
    • C7H5NO3S
    • Molecular Weight:
    • 183.19 g/mol
    Description
    Saccharin (manufacturing) appears as white crystals. Odorless or faintly aromatic odor. Sweet taste. (NTP, 1992)
    Saccharin, sodium salt appears as odorless white crystals or crystalline powder. Aqueous soluti...
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